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Compound of Interest

Compound Name: Climbazole-d4

Cat. No.: B564761

An In-depth Technical Guide to Climbazole-d4

For researchers, scientists, and drug development professionals, understanding the
characteristics of isotopically labeled compounds is paramount for robust analytical method
development and pharmacokinetic studies. This guide provides a comprehensive overview of
Climbazole-d4, a deuterated analog of the antifungal agent Climbazole.

Core Properties and Chemical Structure

Climbazole-d4 is a synthetic, isotopically labeled form of Climbazole, where four hydrogen
atoms on the chlorophenoxy ring have been replaced with deuterium. This substitution results
in a higher molecular weight compared to the unlabeled compound, making it an ideal internal
standard for mass spectrometry-based quantification of Climbazole in various biological
matrices.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Climbazole-d4 is presented in the
table below.
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Property

Value

Reference

Chemical Name

1-(4-chloro-2,3,5,6-
tetradeuteriophenoxy)-1-
imidazol-1-yl-3,3-

dimethylbutan-2-one

[1]

CAS Number 1185117-79-6 [2][3]
Molecular Formula C15H13D4CIN202 [21[31[4]
Molecular Weight 296.79 g/mol [3114]

Monoisotopic Mass

296.1229625 Da

[1]

Appearance

White to off-white solid

[4]115]

Purity

>99% deuterated forms (di-da)

[2]

Isotopic Enrichment

d4=94.82%, ds=5.06%,
d2=0.12%

[4]

Solubility

Soluble in Chloroform;

Sparingly soluble in Methanol

[2]

Chemical Structure of Climbazole-d4

The chemical structure of Climbazole-d4 is depicted in the following diagram. The four

deuterium atoms are located on the phenyl ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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